Cas no 52917-73-4 (Ethanol, 2-(2-adamantylamino)-, HCl)

• Product Name: Ethanol, 2-(2-adamantylamino)-, HCl
• CAS No: 52917-73-4
• MF: C₁₂H₂₂ClNO
• MW: 231.762182712555
• MDL: MFCD01728088
• CID: 1584609
• PubChem ID: 64368
• Update Time: 2025-10-29

Ethanol, 2-(2-adamantylamino)-, HCl Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(2-adamantylamino)-, HCl
• 2-(tricyclo[3.3.1.1~3,7~]dec-2-ylamino)ethanol hydrochloride (1:1)
• 2-(2-ADAMANTYLAMINO)ETHANOL HYDROCHLORIDE
• Ethanol, 2-(2-adamantylamino)-, hydrochloride
• 2-(adamantan-2-ylamino)ethanol hydrochloride
• 52917-73-4
• 2-(adamantan-2-ylamino)ethanolhydrochloride
• AKOS015894584
• 2-(adamantan-2-ylamino)ethan-1-ol hydrochloride
• BS-38170
• MFCD01728088
• DTXSID00200967
• 2-(2-adamantylamino)ethanol;hydrochloride
• 2-(2-adamantylamino)ethanol HCl
• DB-301673

• MDL： MFCD01728088
• Inchi： 1S/C12H21NO.ClH/c14-2-1-13-12-10-4-8-3-9(6-10)7-11(12)5-8;/h8-14H,1-7H2;1H
• InChI Key： LRWIIBUSNDLULZ-UHFFFAOYSA-N
• SMILES： Cl.OCCNC1C2CC3CC(C2)CC1C3

Computed Properties

• Exact Mass: 231.13916
• Monoisotopic Mass: 231.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Additional information on Ethanol, 2-(2-adamantylamino)-, HCl

Ethanol, 2-(2-adamantylamino)-, HCl: A Comprehensive Overview in Modern Chemical Biology

Ethanol, 2-(2-adamantylamino)-, HCl, with the CAS number 52917-73-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered attention for its potential applications in drug development and molecular recognition studies. The adamantyl moiety, known for its rigid and stable structure, contributes to the compound's distinctive chemical behavior and makes it a valuable candidate for various biochemical interactions.

The synthesis and characterization of Ethanol, 2-(2-adamantylamino)-, HCl, involve meticulous attention to detail to ensure high purity and yield. The process typically involves the reaction of 2-aminoadamantane with ethanol in the presence of a hydrochloric acid catalyst. This reaction pathway highlights the compound's versatility and its potential for further functionalization, making it a versatile building block in organic synthesis.

In recent years, Ethanol, 2-(2-adamantylamino)-, HCl has been explored in various research settings due to its unique physicochemical properties. The adamantyl group enhances the compound's lipophilicity and stability, making it an attractive candidate for drug delivery systems and membrane-interacting molecules. Furthermore, its ability to form stable complexes with other biomolecules has opened up avenues for applications in enzyme inhibition and receptor binding studies.

One of the most compelling aspects of Ethanol, 2-(2-adamantylamino)-, HCl is its potential in the development of novel therapeutic agents. The rigid structure of the adamantyl group provides a scaffold that can be modified to target specific biological pathways. For instance, researchers have investigated its efficacy in inhibiting certain enzymes involved in cancer progression. Preliminary studies suggest that derivatives of this compound may exhibit significant anti-cancer properties by disrupting key signaling pathways.

The compound's interaction with biological systems has also been a focal point of interest. Its ability to bind to proteins and other biomolecules without causing significant structural alterations makes it an ideal candidate for studying protein-ligand interactions. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, have been employed to elucidate the binding mechanisms and optimize the design of potential drug candidates.

Another area where Ethanol, 2-(2-adamantylamino)-, HCl shows promise is in the field of materials science. The unique combination of lipophilicity and stability makes it suitable for developing novel materials with enhanced durability and functionality. For example, researchers are exploring its use in creating advanced polymers that can be used in medical implants and biodegradable materials. These materials could revolutionize various medical applications by providing more effective and safer alternatives to existing solutions.

The environmental impact of Ethanol, 2-(2-adamantylamino)-, HCl is also a consideration in its development and application. Efforts are being made to optimize synthetic routes to minimize waste and reduce environmental footprint. Green chemistry principles are being integrated into the synthesis process to ensure sustainability. This approach not only aligns with global environmental goals but also enhances the economic viability of producing this compound on a larger scale.

Future directions in the research of Ethanol, 2-(2-adamantylamino)-, HCl include exploring its potential in nanotechnology and drug delivery systems. The compound's ability to form stable nanoparticles has been investigated as a means of enhancing drug solubility and bioavailability. Additionally, its use in targeted drug delivery systems could improve therapeutic outcomes by ensuring that drugs reach their intended targets more efficiently.

In conclusion, Ethanol, 2-(2-adamantylamino)-, HCl (CAS no: 52917-73-4) is a multifaceted compound with significant potential in various fields of chemical biology and pharmaceutical research. Its unique structural properties make it an invaluable tool for studying molecular interactions and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.